4-Bromo-2-(1-hydroxy-2-methylpropyl)phenol
Cat. No. B8513905
M. Wt: 245.11 g/mol
InChI Key: NJSLLOVFMCUYDO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([CH:9]([CH:10]([CH3:11])[CH3:12])[OH:13])[c:5]([OH:8])[cH:6][cH:7]1.[Cl:14][CH2:15][Cl:16]>>[Br:1][c:2]1[cH:3][c:4]([C:9]([CH:10]([CH3:11])[CH3:12])=[O:13])[c:5]([OH:8])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)C(O)c1cc(Br)ccc1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)C(=O)c1cc(Br)ccc1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
